Cas no 1361846-54-9 (2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile
• CAS No: 1361846-54-9
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912880
• Update Time: 2025-06-26

2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-13-5-3-10(6-7-17)18-14(13)9-2-4-11(15)12(16)8-9/h2-5,8H,6H2,1H3
• InChI Key： WLIJZABMXUCJIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(CC#N)N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1361846-54-9)

2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1361846-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and methoxypyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

The compound's acetonitrile group enhances its reactivity, enabling versatile derivatization for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have highlighted the importance of such intermediates, as they facilitate the rapid optimization of lead compounds. For instance, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models frequently utilize derivatives of 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile to predict biological activity.

In agrochemical applications, this compound's dichlorophenyl moiety is of particular interest due to its herbicidal and fungicidal properties. With the growing demand for sustainable crop protection solutions, researchers are investigating its role in developing next-generation pesticides with reduced environmental impact. This aligns with the global push toward green chemistry and precision agriculture, which are frequently searched topics in scientific and industrial circles.

Synthetic routes to 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile often involve Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr). These methods are favored for their efficiency and scalability, making the compound accessible for large-scale applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and structural confirmation.

From a commercial perspective, the compound is listed in catalogs of leading fine chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical developers. Its CAS No. 1361846-54-9 serves as a critical identifier for procurement and regulatory compliance. Given the rising interest in custom synthesis and building blocks for drug discovery, this compound is poised to remain a key player in the chemical industry.

Safety and handling of 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, its handling requires caution due to the potential for skin and eye irritation. This aligns with the broader industry focus on occupational health and safety (OHS), a topic frequently searched by professionals in the field.

In summary, 2-(3,4-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1361846-54-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance in drug discovery and sustainable agriculture ensures its continued prominence in scientific literature and industrial workflows. As research advances, this compound is likely to feature in cutting-edge studies leveraging machine learning and high-throughput screening technologies.